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Compound of Interest

Compound Name: MM-401

Cat. No.: B15579441

Technical Support Center: MM-401 and its
Enantiomer

Welcome to the technical support center for MM-401, a potent and selective inhibitor of the
MLL1 H3K4 methyltransferase. This guide provides best practices for handling, storing, and
utilizing MM-401 and its enantiomer, MM-NC-401, in your research.

Frequently Asked Questions (FAQSs)

Q1: What is MM-401 and what is its mechanism of action?

Al: MM-401 is a specific inhibitor of the MLL1 (Mixed-Lineage Leukemia 1) histone H3K4
methyltransferase.[1][2] It functions by disrupting the critical protein-protein interaction between
MLL1 and WDR5 (WD repeat-containing protein 5), which is essential for the assembly and
enzymatic activity of the MLL1 complex.[2][3][4] By blocking this interaction, MM-401 effectively
inhibits MLL1's ability to methylate histone H3 at lysine 4 (H3K4), a key epigenetic mark for
transcriptional activation.[2][3] This leads to cell cycle arrest, apoptosis, and differentiation in
MLL-rearranged leukemia cells.[2][3]

Q2: What is MM-NC-401 and how should it be used?

A2: MM-NC-401 is the enantiomer of MM-401 and serves as an inactive or significantly less
active negative control in experiments.[3][4][5][6] It is crucial to include MM-NC-401 in your
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experimental design to demonstrate that the observed biological effects are specifically due to
the inhibition of the MLL1-WDRS5 interaction by MM-401 and not due to off-target effects.

Q3: What are the recommended storage conditions for MM-401 and its enantiomer?

A3: For optimal stability, both MM-401 and MM-NC-401 should be stored under the following

conditions:
F Short-Term Storage (days Long-Term Storage
orm
to weeks) (months to years)
Solid Powder 0 - 4°C, dry and dark -20°C, dry and dark[1][7]
o -80°C (for up to 6 months) or
Stock Solution (in DMSO) 4°C (for up to 2 weeks)[8]

-20°C (for up to 1 month)[7][8]

It is recommended to prepare and use solutions on the same day. If storing stock solutions,
aliquot into tightly sealed vials to minimize freeze-thaw cycles. Before use, allow the product to
equilibrate to room temperature for at least one hour prior to opening the vial.[8]

Q4: What are the best practices for handling MM-4017

A4: While a specific Safety Data Sheet (SDS) for MM-401 is not publicly available, standard
laboratory safety practices for handling chemical compounds should be followed. This includes
wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and
safety glasses. Work in a well-ventilated area, preferably a chemical fume hood. Avoid
inhalation of dust or contact with skin and eyes.
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Issue

Possible Cause

Recommended Solution

Inconsistent or no biological

effect observed.

Improper storage: The
compound may have degraded
due to incorrect storage
temperature, exposure to light,

or moisture.

Verify that the compound has
been stored according to the
recommended conditions. If
degradation is suspected, use

a fresh vial of the compound.

Incorrect concentration: The
concentration of MM-401 used
may be too low to elicit a
response in your specific cell

line or assay.

Perform a dose-response
experiment to determine the
optimal concentration for your
system. Published effective
concentrations range from 10
MM to 40 pM in cell-based
assays.[2][9]

Low cell viability: The observed
effect might be due to general
toxicity rather than specific

inhibition.

Always include the inactive
enantiomer, MM-NC-401, as a
negative control to differentiate
specific inhibitory effects from
non-specific toxicity.[3][4][5][6]

Cell line insensitivity: Not all
cell lines are sensitive to MLL1

inhibition.

MM-401 is particularly effective
in MLL-rearranged leukemia
cell lines such as MV4;11,
MOLM13, and KOPN8.[3] It
has been shown to have no
effect on leukemia cells without
MLL1-related genetic lesions
(e.g., K662, HL60, U937).[3]

Compound precipitation in

media.

Low solubility: MM-401 is
soluble in DMSO but may have
limited solubility in agueous

cell culture media.

Prepare a high-concentration
stock solution in 100% DMSO.
When diluting into your final
culture medium, ensure the
final DMSO concentration is
low (typically < 0.1%) to
maintain solubility and
minimize solvent toxicity.[7]

One formulation for in vivo use
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involves 10% DMSO, 40%
PEG300, 5% Tween-80, and
45% saline.[10]

Difficulty dissolving the

compound.

Incorrect solvent: The
compound may not be soluble

in the chosen solvent.

MM-401 is soluble in DMSO.[1]
For other potential solvents,
refer to the manufacturer's

product information sheet.

Quantitative Data Summary

Property

MM-401

MM-401 TFA

CAS Number

1442106-10-6[1]

1442106-11-7[10]

Molecular Formula

C29H46N8O5[1]

C31H47F3N8O7[8]

Molecular Weight 586.73 g/mol [1] 700.75 g/mol [8]
Appearance Solid powder[1] Not specified
Purity >98%][1] Not specified
Soluble in 10% DMSO + 40%
Solubility Soluble in DMSOJ1] PEG300 + 5% Tween80 + 45%

Saline (= 2.5 mg/mL)[10]

IC50 (MLL1 activity) 0.32 pM[2][3] 0.32 uM[8]
IC50 (WDR5-MLL1 interaction) 0.9 nM[2][3] Not specified
Ki (WDRS5 binding) <1 nM[2] Not specified

Experimental Protocols
General Protocol for Cell-Based Assays

This protocol provides a general framework for treating cells with MM-401 and its enantiomer.

Specific details may need to be optimized for your cell line and assay.

Materials:
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MM-401 and MM-NC-401

Anhydrous DMSO

Appropriate cell culture medium

Cell line of interest (e.g., MV4,;11 for sensitive, K562 for insensitive control)

Sterile, nuclease-free microcentrifuge tubes and pipette tips
Procedure:
o Prepare Stock Solutions:

o Allow the vials of MM-401 and MM-NC-401 to equilibrate to room temperature for at least
one hour before opening.

o Prepare a 10 mM stock solution of each compound in anhydrous DMSO. For example, to
make 1 mL of a 10 mM stock of MM-401 (MW: 586.73 g/mol ), dissolve 5.87 mg in 1 mL of
DMSO.

o Vortex thoroughly to ensure complete dissolution.

o Aliquot the stock solutions into smaller volumes to avoid repeated freeze-thaw cycles and
store at -80°C.

o Cell Seeding:

o Seed your cells at the desired density in appropriate culture plates. The density will
depend on the duration of the experiment and the proliferation rate of your cells. For
viability assays, a starting density of 1x10"5 cells/mL has been used.[7]

e Compound Treatment:

o Prepare serial dilutions of your MM-401 and MM-NC-401 stock solutions in cell culture
medium to achieve the desired final concentrations.
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o Ensure the final DMSO concentration in all wells (including vehicle control) is consistent
and low (e.g., 0.1%).[7]

o Add the diluted compounds to the cells. Include a vehicle-only control (medium with the
same final concentration of DMSO).

e |ncubation:

o Incubate the cells for the desired period (e.g., 48 hours for cell cycle or apoptosis
analysis).[2][9]

o Downstream Analysis:
o Following incubation, proceed with your desired downstream analysis, such as:

» Cell Viability Assay: Use a commercially available kit like CellTiter-Glo® to measure cell
viability.[7]

» Apoptosis Assay: Analyze apoptosis by methods such as Annexin V/PI staining followed
by flow cytometry.

» Cell Cycle Analysis: Fix and stain cells with a DNA-intercalating dye (e.g., propidium
iodide) and analyze by flow cytometry.

» Western Blotting or RT-PCR: Harvest cells to analyze changes in protein or gene
expression levels of MLL1 targets (e.g., HOXA9, MEIS1).[3]

Visualizations
Signaling Pathway of MLL1 Inhibition by MM-401
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Caption: MM-401 inhibits the MLL1 signaling pathway by blocking the MLL1-WDRS5 interaction.

Experimental Workflow for MM-401
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Caption: A general experimental workflow for using MM-401 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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